Cas no 167266-89-9 (2-Propanone,1-(2-methyl-1H-benzimidazol-1-yl)-(9CI))

• Product Name: 2-Propanone,1-(2-methyl-1H-benzimidazol-1-yl)-(9CI)
• CAS No: 167266-89-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 110893
• PubChem ID: 43218378
• Update Time: 2025-04-18

2-Propanone,1-(2-methyl-1H-benzimidazol-1-yl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(2-methyl-1H-benzimidazol-1-yl)-(9CI)
• 167266-89-9
• AKOS008949145
• 1-(2-Methyl-1H-benzo[d]imidazol-1-yl)propan-2-one

• Inchi： 1S/C11H12N2O/c1-8(14)7-13-9(2)12-10-5-3-4-6-11(10)13/h3-6H,7H2,1-2H3
• InChI Key： ASJUYINNISUVAC-UHFFFAOYSA-N
• SMILES： O=C(C)CN1C(C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 188.095
• Monoisotopic Mass: 188.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 1.7